Cas no 4096-62-2 (Methyl 3,4-O-Isopropylidene-b-L-erythro-pentopyranosid-2-ulose)

Methyl 3,4-O-Isopropylidene-β-L-erythro-pentopyranosid-2-ulose is a protected carbohydrate derivative featuring a ketone functionality at the C-2 position and an isopropylidene acetal protecting group at the 3,4-positions. This compound is valuable in synthetic organic chemistry as a versatile intermediate for the preparation of complex sugars and glycoconjugates. The isopropylidene group enhances stability and selectivity during further transformations, while the ketone moiety offers reactivity for nucleophilic additions or reductions. Its β-L-configuration makes it particularly useful for stereocontrolled synthesis in medicinal chemistry and glycobiology research. The product is typically employed in controlled environments due to its sensitivity to acidic or basic conditions.

Methyl 3,4-O-Isopropylidene-b-L-erythro-pentopyranosid-2-ulose structure

4096-62-2 structure

Product Name:Methyl 3,4-O-Isopropylidene-b-L-erythro-pentopyranosid-2-ulose

CAS No:4096-62-2

MF:C₉H₁₄O₅

MW:202.204463481903

CID:1061570

Update Time:2025-06-09

Methyl 3,4-O-Isopropylidene-b-L-erythro-pentopyranosid-2-ulose Chemical and Physical Properties

Names and Identifiers

- Methyl 3,4-O-Isopropylidene-β-L-erythro-pentopyranosid-2-ulose
- Methyl 3,4-O-Isoprop
- METHYL 3,4-O-ISOPROPYLIDENE-Β-L-ERYTHRO-PENTOPYRANOSID-2-ULOSE ,WHITE SOLID
- (3aS,6S,7aS)-6-methoxy-2,2-dimethyl-4,7a-dihydro-3aH-[1,3]dioxolo[4,5-c]pyran-7-one
- Methyl 3,4-O-Isopropylidene-b-L-erythro-pentopyranosid-2-ulose
- Inchi： 1S/C9H14O5/c1-9(2)13-5-4-12-8(11-3)6(10)7(5)14-9/h5,7-8H,4H2,1-3H3/t5-,7-,8-/m0/s1
- InChI Key： ZAKORQDMJYUIOY-GEVIPFJHSA-N
- SMILES： O1C(C)(C)O[C@@H]2C([C@@H](OC)OC[C@H]12)=O

Computed Properties

Exact Mass: 202.08400

Experimental Properties

PSA: 53.99000
LogP: 0.07830

Methyl 3,4-O-Isopropylidene-b-L-erythro-pentopyranosid-2-ulose Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M314650-25mg	Methyl 3,4-O-Isopropylidene-b-L-erythro-pentopyranosid-2-ulose	4096-62-2	25mg	$ 87.00	2023-09-07
TRC	M314650-50mg	Methyl 3,4-O-Isopropylidene-b-L-erythro-pentopyranosid-2-ulose	4096-62-2	50mg	$ 150.00	2023-09-07
TRC	M314650-100mg	Methyl 3,4-O-Isopropylidene-b-L-erythro-pentopyranosid-2-ulose	4096-62-2	100mg	$ 270.00	2023-09-07
TRC	M314650-250mg	Methyl 3,4-O-Isopropylidene-b-L-erythro-pentopyranosid-2-ulose	4096-62-2	250mg	$643.00	2023-05-17
TRC	M314650-500mg	Methyl 3,4-O-Isopropylidene-b-L-erythro-pentopyranosid-2-ulose	4096-62-2	500mg	$1183.00	2023-05-17